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Compound of Interest

Compound Name: Tofersen

Cat. No.: B15588228 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of Tofersen is paramount. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to facilitate the secure and

effective use of this antisense oligonucleotide therapeutic in a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Recommendations
While Tofersen is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is crucial to minimize exposure and maintain the integrity of the product.[1] The

selection of appropriate PPE should be determined by a thorough hazard assessment of the

specific laboratory procedures being performed.[2]
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PPE Category Item
Recommended Use and
Specifications

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

handling Tofersen. Double-

gloving is recommended for

added protection. Gloves

should be promptly removed

and replaced if they come into

contact with the chemical.[1]

Eye Protection
Safety Glasses with Side

Shields

Minimum requirement for

working in a laboratory where

Tofersen is handled.[1]

Goggles

Required when there is a risk

of liquid splashes or chemical

vapors.[1]

Body Protection Laboratory Coat

To be worn over personal

clothing at all times within the

laboratory to protect against

incidental contact.[3][4]

Respiratory Protection Not Generally Required

Use in a well-ventilated area

with appropriate exhaust is

recommended.[1] A risk

assessment may indicate the

need for a respirator for

specialized tasks.

Face Protection Face Shield

Recommended in conjunction

with goggles when there is a

significant splash hazard.

Experimental Protocols: Handling and Preparation
Aseptic technique is mandatory when preparing and handling Tofersen to prevent

contamination and ensure product sterility.[5]
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Vial Preparation:

Warm to Room Temperature: Allow the refrigerated vial of Tofersen to warm to room

temperature (25°C/77°F) before administration. Do not use external heat sources.[6][7]

Inspect the Vial: Visually inspect the solution for particulate matter and discoloration. The

solution should be clear and colorless to slightly yellow. Do not use if particles are observed

or the liquid is discolored.[6][7]

Do Not Shake: To prevent denaturation of the product, do not shake the vial.[6][7]

Withdrawal of Tofersen:

Aseptic Technique: Use a sterile syringe and needle for withdrawal.

Withdraw Dose: Withdraw the required volume of Tofersen from the single-dose vial.

Immediate Use: The solution contains no preservatives and should be used immediately or

within 4 hours of removal from the vial. If not used within this timeframe, it must be

discarded.[6][8]

No Dilution: Tofersen should not be diluted.[8]

Disposal Plan
Proper disposal of unused Tofersen and associated materials is essential to prevent

environmental contamination and accidental exposure.

Unused Tofersen: Any unused portion of Tofersen in the single-dose vial must be

discarded.[6][8] As Tofersen is not classified as a hazardous material, it can typically be

disposed of in a biohazard-chemo toxic container for incineration.[9]

Empty Vials: Empty vials that do not contain protected patient information can be discarded

in the regular trash.[9]

Contaminated Materials: All materials that have come into contact with Tofersen, such as

syringes, needles, and gloves, should be disposed of in appropriate biohazard containers.
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Consult with your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines, as local regulations may vary.[2]

First Aid Measures
In the event of exposure, the following first aid measures should be taken:

Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the

upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at

least 15 minutes. Seek medical attention.[1]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical attention if irritation develops.[1]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide

artificial respiration or oxygen by trained personnel. Seek medical attention if adverse health

effects persist or are severe.[1]

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by

medical personnel. Seek medical attention.[1]

Diagrams
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Tofersen Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Tofersen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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